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Compound of Interest

Benzyl (4-
Compound Name:
oxocyclohexyl)carbamate

Cat. No.: B102631

An In-depth Technical Guide to the Safety and Handling of Benzyl (4-
oxocyclohexyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from
your supplier before handling this chemical and adhere to all institutional and regulatory safety
protocols.

Introduction

Benzyl (4-oxocyclohexyl)carbamate is a versatile chemical intermediate utilized in various
synthetic applications, particularly in the pharmaceutical industry for the development of novel
therapeutic agents.[1] Its unique structure, incorporating a cyclohexanone ring and a
carbamate group, makes it a valuable building block in medicinal chemistry.[1][2] Given its role
in research and development, a thorough understanding of its safety profile and proper
handling procedures is paramount for the protection of laboratory personnel.

This guide provides a comprehensive overview of the known safety and handling precautions
for Benzyl (4-oxocyclohexyl)carbamate, compiled from available safety data and chemical
information.
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Hazard Identification and Classification

Benzyl (4-oxocyclohexyl)carbamate is classified as a hazardous substance. The primary
health hazard identified is serious eye irritation.[3][4][5] It may also be harmful if ingested or
inhaled and is reported to be irritating to mucous membranes and the upper respiratory tract.[3]

GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
the following classification:

Hazard

Hazard Class Category Pictogram Signal Word
Statement

Serious eye H319: Causes

damage/eye 2A serious eye GHSO07 Warning

irritation irritation[4][5]

Table 1: GHS Classification for Benzyl (4-oxocyclohexyl)carbamate

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Property Value

CAS Number 16801-63-1[1][2][3][5]

Molecular Formula C14H17NO3[1][5]

Molecular Weight 247.29 g/mol [1][5]

Appearance White to light brown crystal solid[1]
Melting Point 80-84 °C[4]

Purity > 97-98%][1][4]

Storage Class Code 11 - Combustible Solids[4]
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Table 2: Physical and Chemical Properties of Benzyl (4-oxocyclohexyl)carbamate

Safe Handling and Storage

Adherence to strict handling and storage protocols is essential to minimize exposure and
ensure the stability of the compound.

Handling

o Engineering Controls: Use only in a chemical fume hood to ensure adequate ventilation.[3]
Eyewash stations and safety showers should be readily available.

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear protective safety goggles or a face shield.[3]

[e]

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile or neoprene).[3]

o

Skin and Body Protection: Wear protective clothing and chemical-resistant boots.[3]

[¢]

Respiratory Protection: A dust mask (type N95 or equivalent) should be worn to avoid
inhalation of dust.[3][4]

o General Hygiene: Avoid breathing dust or vapor. Do not get in eyes, on skin, or on clothing.
[3] Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[6]

Storage

« Conditions: Store in a cool, dry, well-ventilated place.[3] Recommended storage temperature
is between 0 - 8 °C.[1]

o Containers: Keep containers tightly closed when not in use.[3]

 Stability: Carbamate esters can be susceptible to hydrolysis. To maintain integrity, store in a
dry environment, such as in a desiccator with a drying agent, and consider replacing the air
with an inert gas like argon or nitrogen.[7]
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Preparation
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Caption: Workflow for safely handling Benzyl (4-oxocyclohexyl)carbamate.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route

First Aid Protocol

Eye Contact

Causes serious eye irritation. Immediately flush
eyes with plenty of clean, running water for at
least 15 minutes, holding the eyelids open.[3][8]
[9][10] Remove contact lenses if present and
easy to do so.[4][11] Continue rinsing. Seek

immediate medical attention.[3][8]

Skin Contact

Remove contaminated clothing. Wash the
affected area with generous quantities of
running water and non-abrasive soap.[3] If

irritation persists, seek medical attention.[3]

May be irritating to the upper respiratory tract.[3]
Move the exposed person to fresh air at once.[3]

Inhalation [9] If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial
respiration. Seek medical attention.[3]

May be harmful by ingestion.[3] Do NOT induce

Ingestion vomiting. Rinse mouth with water. Seek medical

attention.[3]

Table 3: First Aid Procedures for Benzyl (4-oxocyclohexyl)carbamate Exposure
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Immediately flush with water for 15+ mins. Remove contaminated clothing. Move to fresh air. Rinse mouth with water.
Remove contact lenses. Wash area with soap and water. Provide oxygen or artificial respiration if needed.

Seek IMMEDIATE medical attention. Seek medical attention if irritation persists. Seek medical attention.

DO NOT induce vomiting.
Seek medical attention.

Click to download full resolution via product page

Caption: First aid decision-making process based on exposure route.

Accidental Release and Firefighting Measures
Accidental Release

In the event of a spill, follow these procedures:

Evacuate: Ventilate the area and evacuate unnecessary personnel.

Protect: Wear appropriate PPE, including a respirator, impervious boots, and chemical-
resistant gloves.[3]

Contain: Scoop up the solid material and place it into a suitable, labeled container for
disposal.[3]

Clean: Wash the spill area thoroughly after material pickup is complete.[3]

Firefighting

* Hazards: The compound is a combustible solid.[4] It may emit toxic fumes under fire
conditions.[3]
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» Extinguishing Media: Use extinguishing media appropriate for the surrounding fire. Cool
water may be used.[3]

Disposal Considerations

All waste materials should be handled as hazardous waste. The recommended disposal
method is to dissolve or mix the material with a combustible solvent and burn it in a regulated
chemical incinerator equipped with an afterburner and scrubber.[3] Always adhere to all federal,
state, and local environmental regulations for waste disposal.[3]

Toxicological Information

While comprehensive toxicological studies for this specific compound are not widely published,
the primary known hazard is serious eye irritation.[3][4][5] It is also classified as potentially
harmful by ingestion and inhalation and is an irritant to mucous membranes and the upper
respiratory tract.[3] The health hazards of this product have not been fully investigated.[3]
Users should handle it with the assumption that it may have other unknown toxicological
properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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